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Compound of Interest

Compound Name: USP30 inhibitor 11

Cat. No.: B2526575

Essential Safety and Handling Guide for USP30
Inhibitor 11

This guide provides crucial safety and logistical information for the handling and disposal of
USP30 inhibitor 11, a selective and potent ubiquitin-specific peptidase 30 inhibitor.[1][2]
Adherence to these procedures is vital to ensure the safety of laboratory personnel and the
integrity of research outcomes.

Hazard Identification and Safety Precautions

USP30 inhibitor 11 is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[3] Therefore, appropriate personal protective equipment (PPE) and handling
procedures are mandatory.

Personal Protective Equipment (PPE):

A comprehensive assessment of the specific laboratory hazards should be conducted to
determine the full scope of required PPE.[4] However, the minimum recommended PPE for
handling USP30 inhibitor 11 includes:

o Body Protection: A standard laboratory coat should be worn and kept buttoned to protect
clothing and skin from potential spills.[5][6] For tasks with a higher risk of splashing, an apron
may be necessary.[6]
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» Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this
compound.[4][6] If direct contact with the chemical occurs, gloves should be removed
immediately, and hands should be washed thoroughly before putting on a new pair.[4] For
added protection, consider wearing a second pair of gloves (double-gloving).[4]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]
When there is a risk of splashing, chemical splash goggles and a face shield should be worn
in addition to safety glasses.[4][7][8]

o Footwear: Closed-toe shoes must be worn to protect the feet from spills and falling objects.

[5107]

Chemical and Physical Properties

A summary of the key quantitative data for USP30 inhibitor 11 is provided in the table below.

Property Value Source

Molecular Formula C17H16N60O2S PubChem[9]

Molecular Weight 368.41 g/mol DC Chemicals[3]

Cso 0.01 UM TargetMol,
MedchemExpress[1][2]

Appearance Powder DC Chemicals

Storage (Powder) -20°C DC Chemicals[3]

Storage (in Solvent) -80°C DC Chemicals[3]

Operational Plan: Handling and Experimental Protocol

Precautions for Safe Handling:

e Avoid inhalation of dust and aerosols by working in a well-ventilated area, preferably within a
chemical fume hood.[3]

o Prevent contact with skin and eyes through the consistent use of appropriate PPE.[3]
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e Do not eat, drink, or smoke in the laboratory or when handling the product.[3]
e Wash hands thoroughly after handling.[3]
Experimental Protocol: Preparation of Stock and Working Solutions for Cell-Based Assays

This protocol provides a general methodology for preparing and using USP30 inhibitor 11 in a
typical cell culture experiment.

o Preparation of a Concentrated Stock Solution:

o Inhibitors are typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated
stock solution (e.g., 10 mM).[1]

o To prepare a 10 mM stock solution, dissolve 3.684 mg of USP30 inhibitor 11 powder in 1
mL of DMSO.

o Ensure the powder is fully dissolved. Gentle vortexing or sonication may be used if
necessary.[1]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1]
o Storage of Stock Solution:

o Store the DMSO stock solution at -80°C for long-term storage (up to 6 months).[2] For
short-term use (up to 1 month), it can be stored at -20°C.[2]

o Preparation of a Working Solution:

o For cell-based experiments, the final concentration of DMSO should generally not exceed
0.1%.[1] A negative control with the same final concentration of DMSO should be included

in the experiment to assess any solvent effects.[1]

o To achieve a final concentration of 1 uM in a cell culture experiment, a serial dilution
approach is recommended. For example, dilute the 10 mM DMSO stock solution to 1 mM
with DMSO. Then, add 2 pL of the 1 mM solution to 2 mL of cell culture medium.[1]
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o To avoid precipitation, it is recommended to pre-warm both the stock solution and the
culture medium to 37°C before dilution.[1] If precipitation occurs, ultrasonic heating may
be used to redissolve the compound.[1]

Disposal Plan

» Dispose of the contents and container to an approved waste disposal plant.[3]
e Avoid release to the environment.[3] Collect any spillage.[3]

o Contaminated materials, such as gloves, pipette tips, and empty vials, should be disposed of
in a designated biohazard or chemical waste container according to your institution's
guidelines.[5]

Emergency Procedures

« |If Swallowed: Call a poison center or doctor if you feel unwell.[3] Rinse mouth.[3]

o Eye Contact: Immediately flush eyes with large amounts of water, removing any contact
lenses.[3] Seek prompt medical attention.[3]

» Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated
clothing.[3]

 Inhalation: Move to fresh air immediately.[3]

Visual Workflow for Handling USP30 Inhibitor 11

The following diagram illustrates the logical workflow for the safe handling of USP30 inhibitor
11, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.targetmol.com/compound/usp30%20inhibitor%2011
https://www.targetmol.com/compound/usp30%20inhibitor%2011
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://www.addgene.org/protocols/ppe/
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://dcchemicals.com/msds/MSDS_DC46374.html
https://www.benchchem.com/product/b2526575?utm_src=pdf-body
https://www.benchchem.com/product/b2526575?utm_src=pdf-body
https://www.benchchem.com/product/b2526575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2526575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Eye Protection)

Work in a Chemical Fume Hood

Weigh USP30 Inhibitor 11 Powder

Dissolve in DMSO to Create Stock Solution

Aliquot Stock Solution

Store at -80°C

Experimentation

Retrieve Aliquot from Storage

Thaw Stock Solution

Prepare Working Solution in Media

Treat Cells

Incubate

Analyze Results

Disposal

Dispose of Liquid Waste in
Approved Chemical Waste Container

Dispose of Contaminated Solids in
Designated Biohazard/Chemical Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of USP30 inhibitor 11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2526575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2526575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

